Fatty acids, montan-wax, compds. with morpholine manufg. distn. residues
Description
Fatty acids, montan-wax, compounds with morpholine manufacturing distillation residues: is a complex chemical compound derived from the reaction of fatty acids and montan wax with morpholine during the manufacturing process. This compound is known for its unique properties and applications in various industrial and scientific fields.
Properties
CAS No. |
102242-55-7 |
|---|---|
Molecular Formula |
C11H23NO2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The preparation of fatty acids, montan-wax, compounds with morpholine manufacturing distillation residues involves the reaction of fatty acids and montan wax with morpholine. The reaction typically occurs under controlled temperature and pressure conditions to ensure the desired product is obtained. The process may involve the use of catalysts to enhance the reaction rate and yield.
Industrial Production Methods: In industrial settings, the production of this compound is carried out in large-scale reactors where the reactants are mixed and heated to the required temperature. The reaction mixture is then subjected to distillation to separate the desired product from any unreacted materials and by-products. The distillation residues are collected and further processed to obtain the final compound.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can convert the compound into reduced forms with different properties.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions:
Oxidizing Agents: Hydrogen peroxide, potassium permanganate.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Substitution Reagents: Halogens, alkylating agents.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce oxidized fatty acid derivatives, while reduction may yield reduced wax compounds.
Scientific Research Applications
Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes. It serves as a precursor for the synthesis of other complex molecules.
Biology: In biological research, the compound is studied for its potential effects on cellular processes and its interactions with biological molecules.
Medicine: The compound is investigated for its potential therapeutic applications, including its use as a drug delivery agent or in the formulation of pharmaceuticals.
Industry: In industrial applications, the compound is used as a lubricant, surfactant, and in the production of coatings and adhesives.
Mechanism of Action
The mechanism by which fatty acids, montan-wax, compounds with morpholine manufacturing distillation residues exert their effects involves interactions with various molecular targets. The compound can interact with cell membranes, proteins, and enzymes, altering their function and activity. These interactions can lead to changes in cellular processes and biochemical pathways.
Comparison with Similar Compounds
- Fatty acids, montan-wax, compounds with ethanolamine manufacturing distillation residues.
- Fatty acids, montan-wax, compounds with diethanolamine manufacturing distillation residues.
Uniqueness: The uniqueness of fatty acids, montan-wax, compounds with morpholine manufacturing distillation residues lies in its specific chemical structure and the presence of morpholine. This gives the compound distinct properties and applications compared to similar compounds with different amines.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
